Cas no 35803-57-7 (b-D-Ribofuranuronic acid,1-(6-amino-9H-purin-9-yl)-1-deoxy-, ethyl ester)
35803-57-7 structure
Product Name:b-D-Ribofuranuronic acid,1-(6-amino-9H-purin-9-yl)-1-deoxy-, ethyl ester
CAS No:35803-57-7
MF:C12H15N5O5
MW:309.278002023697
CID:295905
PubChem ID:161884
Update Time:2025-04-19
b-D-Ribofuranuronic acid,1-(6-amino-9H-purin-9-yl)-1-deoxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- b-D-Ribofuranuronic acid,1-(6-amino-9H-purin-9-yl)-1-deoxy-, ethyl ester
- ethyl adenosine-5'-carboxylate
- 9-(6-Ethyl-β-D-allofuranosyluronosyl)-9H-purin-6-amine
- LogP
- beta-D-Ribofuranuronic acid, 1-(6-amino-9H-purin-9-yl)-1-deoxy-, ethyl ester
- CHEMBL5073759
- H90LD92T80
- Abbott 40557
- BDBM50587146
- 9-(5-Ethylpentofuranosyluronosyl)-9H-purin-6-amine
- UNII-H90LD92T80
- 1-(6-Amino-9H-purin-9-yl)-1-deoxy-beta-D-ribofuranuronic acid ethyl ester
- DTXSID60957187
- .BETA.-D-RIBOFURANURONIC ACID, 1-(6-AMINO-9H-PURIN-9-YL)-1-DEOXY-, ETHYL ESTER
- A-40557
- 35803-57-7
- SCHEMBL8104706
- ethyl (2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolane-2-carboxylate
-
- Inchi: 1S/C12H15N5O5/c1-2-21-12(20)8-6(18)7(19)11(22-8)17-4-16-5-9(13)14-3-15-10(5)17/h3-4,6-8,11,18-19H,2H2,1H3,(H2,13,14,15)/t6-,7+,8-,11+/m0/s1
- InChI Key: IHTXJAFDKUQWOX-MCHASIABSA-N
- SMILES: O1[C@H](C(=O)OCC)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC=NC1=2)O)O
Computed Properties
- Exact Mass: 339.11801
- Monoisotopic Mass: 309.107
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.1
- Topological Polar Surface Area: 146Ų
Experimental Properties
- Density: 1.86
- Boiling Point: 619.5°Cat760mmHg
- Flash Point: 328.5°C
- Refractive Index: 1.788
- PSA: 165.84
- LogP: -0.82800
b-D-Ribofuranuronic acid,1-(6-amino-9H-purin-9-yl)-1-deoxy-, ethyl ester Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
35803-57-7 (b-D-Ribofuranuronic acid,1-(6-amino-9H-purin-9-yl)-1-deoxy-, ethyl ester) Related Products
- 647834-88-6(Adenosine, 2'-O-methyl-, 3',5'-bis(4-oxopentanoate))
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- 102029-71-0(Adenosine 5 inverted exclamation marka-succinate)
- 41110-76-3(MY-201)
- 50663-70-2(Ethyl Adenosine-5'-carboxylate Hydrochloride)
- 647834-85-3(Adenosine, 2'-O-(2-methoxyethyl)-, 5'-(4-oxopentanoate))
- 3415-09-6(Adenosine-5'-carboxylic Acid)
- 72067-14-2((11R)-11-C-(6-Amino-9H-purin-9-yl)-2,6:8,11-dianhydro-7-deoxy-α-L-ido-D-lyxo-5-undecoulo-5,9-pyranosonic acid methyl ester)
- 28617-14-3(Ribofuranuronic acid, 1-(6-amino-9H-purin-9-yl)-1-deoxy-)
- 84872-85-5(Adenosine, 2',3'-bis(hydrogen butanedioate))
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